Ethyl 2-(2-aminoethyl)thiazole-4-carboxylate dihydrochloride

• IUPAC Name: ethyl 2-(2-aminoethyl)-1,3-thiazole-4-carboxylate;dihydrochloride
• InChI: InChI=1S/C8H12N2O2S.2ClH/c1-2-12-8(11)6-5-13-7(10-6)3-4-9;;/h5H,2-4,9H2,1H3;2*1H
• InChI Key: KYSDUPXCQVHOMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)CCN.Cl.Cl
• Molecular Formula: C8H14Cl2N2O2S
• Molecular Weight: 273.18 g/mol
• CAS No.: 1301739-46-7

Description

Ethyl 2-(2-aminoethyl)thiazole-4-carboxylate dihydrochloride is a chemical compound with the CAS Number: 1301739-46-7. It has a molecular weight of 274.19 and its IUPAC name is ethyl 2-(2-aminoethyl)-1H-1lambda3-thiazole-4-carboxylate dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H12N2O2S.2ClH/c1-2-12-8(11)6-5-13-7(10-6)3-4-9;;/h5H,2-4,9H2,1H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature is between 28 C.

Scientific Research Applications

Ethyl 2-(2-aminoethyl)thiazole-4-carboxylate dihydrochloride has a variety of applications in scientific research. It has been used in biochemistry to study the effects of enzyme catalysis on the formation of a variety of organic compounds. It has also been used in pharmacology to study the interaction between drugs and their receptors. In addition, this compound has been used in the study of protein-ligand interactions, such as the binding of peptides to proteins.

Mechanism of Action

Target of Action

The primary target of Ethyl 2-(2-aminoethyl)thiazole-4-carboxylate dihydrochloride is the enzyme UDP-N-acetylmuramate/L-alanine ligase . This enzyme plays a crucial role in the biosynthesis of peptidoglycan, a major component of bacterial cell walls .

Mode of Action

This compound interacts with its target enzyme, UDP-N-acetylmuramate/L-alanine ligase, by binding to it . The compound has been shown to have a high binding affinity, particularly when a hydroxyl group is substituted on the benzene ring . This interaction inhibits the function of the enzyme, thereby disrupting the synthesis of peptidoglycan and affecting the integrity of the bacterial cell wall .

Biochemical Pathways

The inhibition of UDP-N-acetylmuramate/L-alanine ligase disrupts the peptidoglycan biosynthesis pathway . This leads to a downstream effect of weakening the bacterial cell wall, making the bacteria more susceptible to osmotic pressure and potentially leading to cell lysis .

Result of Action

The result of the action of this compound is the inhibition of bacterial growth . By disrupting the function of UDP-N-acetylmuramate/L-alanine ligase, the compound prevents the proper formation of the bacterial cell wall, which can lead to cell lysis and death . This makes the compound potentially useful as an antibacterial agent .

Advantages and Limitations for Lab Experiments

The use of Ethyl 2-(2-aminoethyl)thiazole-4-carboxylate dihydrochloride in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is its ability to inhibit the activity of a variety of enzymes, which can be useful in a variety of experiments. However, the use of this compound also has some limitations, such as its potential to interfere with the metabolism of certain drugs and its potential to cause side effects in some individuals.

Future Directions

For the use of Ethyl 2-(2-aminoethyl)thiazole-4-carboxylate dihydrochloride include the development of new methods for synthesizing the compound, as well as the development of new applications for the compound in the study of enzyme catalysis, protein-ligand interactions, and drug-receptor interactions. In addition, research into the biochemical and physiological effects of this compound, as well as its potential side effects, is ongoing.

Safety and Hazards

The compound is classified as Eye Irritant 2 and Skin Irritant 2 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety data sheet (SDS) for this compound can provide more detailed safety information.